Cas no 686717-61-3 (2-(Sulfooxy)-L-phenylalanine)

• Product Name: 2-(Sulfooxy)-L-phenylalanine
• CAS No: 686717-61-3
• MF: C₉H₁₁NO₆S
• MW: 261.25174164772
• CID: 2851297
• PubChem ID: 57440935
• Update Time: 2025-04-21

2-(Sulfooxy)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1527613
• DTXSID00726475
• 2-(Sulfooxy)-L-phenylalanine
• 686717-61-3

• Inchi： 1S/C9H11NO6S/c10-7(9(11)12)5-6-3-1-2-4-8(6)16-17(13,14)15/h1-4,7H,5,10H2,(H,11,12)(H,13,14,15)/t7-/m0/s1
• InChI Key： QTCRLZGTYUJQIE-ZETCQYMHSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=CC=1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 261.03070824Da
• Monoisotopic Mass: 261.03070824Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 135Ų